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Compound of Interest

Compound Name: 1-Benzylpiperidin-2-one

Cat. No.: B1276267

Essential Safety and Handling Guide for 1-
Benzylpiperidin-2-one

This guide provides critical safety, handling, and disposal protocols for researchers, scientists,
and drug development professionals working with 1-Benzylpiperidin-2-one (CAS: 4783-65-7).
Adherence to these procedures is essential for ensuring personal safety and regulatory
compliance.

Physicochemical and Hazard Data

Proper handling of any chemical begins with a clear understanding of its properties and
associated hazards. The following tables summarize key data for 1-Benzylpiperidin-2-one.

Table 1: Physicochemical Properties of 1-Benzylpiperidin-2-one
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Property Value Source(s)
Molecular Formula C12H15NO [1112113114]
Molar Mass 189.25 g/mol [1112]14]
Appearance Colorless to light yellow liquid [5]

Density 1.07 g/mL at 25 °C [11[31[5]
Boiling Point 147 °C at 0.125 mmHg [1][3]I5]
Flash Point >110 °C (>230 °F) [3][5]

Refractive Index

n20/D 1.553

[1I(31[5]

Table 2: Hazard Identification for 1-Benzylpiperidin-2-one

Hazard
L GHS Code Hazard Statement Source(s)
Classification
Skin o
) o H315 Causes skin irritation [2][4]
Corrosion/Irritation
Serious Eye Causes serious eye
. H319 o [2][4]
Damage/Irritation irritation
Specific Target Organ May cause respirator
pectic TIgELoroan 1335 " P g
Toxicity irritation

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is mandatory when handling 1-

Benzylpiperidin-2-one to prevent exposure through skin contact, eye contact, or inhalation.

Eye and Face Protection

o Primary Protection: Always wear chemical safety goggles that provide a complete seal

around the eyes.
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Secondary Protection: When there is a risk of splashing, a face shield should be worn in
addition to safety goggles.

Skin and Body Protection

Gloves: Wear chemical-resistant gloves (e.qg., nitrile rubber). Inspect gloves for any signs of
degradation or puncture before use. Change gloves immediately if they become
contaminated.

Protective Clothing: A standard laboratory coat is required. For procedures with a higher risk
of splashes or spills, a chemically resistant apron should be worn over the lab coat.[1]

Footwear: Fully enclosed shoes made of a non-porous material are mandatory. Do not wear
open-toed shoes in the laboratory.

Respiratory Protection

Primary Control: All handling of 1-Benzylpiperidin-2-one that may generate vapors or mists
must be conducted in a certified chemical fume hood to minimize inhalation exposure.[2]

Secondary Control: If engineering controls are not sufficient or during emergency situations,
a NIOSH-approved respirator with an appropriate organic vapor cartridge is necessary.
Ensure proper fit testing and training before use.

Operational and Disposal Plans

The following step-by-step procedures outline the safe handling and disposal of 1-

Benzylpiperidin-2-one.

Experimental Workflow: Safe Handling Protocol

This workflow provides a logical sequence for handling the chemical, from initial preparation to

post-experiment cleanup.
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1. Preparation Phase

Verify fume hood is operational

A\

Locate and check safety equipment
(Eyewash, Safety Shower, Spill Kit)

Y

Don appropriate PPE
(Goggles, Gloves, Lab Coat)

Proceed to handling

2. Handling Phase vIns.ide Fume Hood)

Carefully transfer the required amount

Y

Keep container sealed when not in use

Y

Avoid generating vapors or mists

Experiment complete

3. Decontam‘ 'nation Phase

Wipe down work surfaces

Y

Decontaminate or dispose of
contaminated equipment

Y

Remove PPE in the correct order

A

Wash hands thoroughly

Manage waste

4. Waste N‘l 'anagement

Segregate waste (non-halogenated organic)

Y

Use a labeled, sealed hazardous waste container

Y

Store waste in a designated secondary containment area

Click to download full resolution via product page

Caption: Workflow for safe handling of 1-Benzylpiperidin-2-one.
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Step-by-Step Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

e Segregation: Collect all waste containing 1-Benzylpiperidin-2-one, including contaminated
consumables (e.g., pipette tips, gloves), in a dedicated waste stream for non-halogenated
organic waste.[6] Do not mix with other waste categories like aqueous, solid, or halogenated
waste.[6]

o Container Selection: Use a designated, leak-proof hazardous waste container that is
chemically compatible with the substance. The container must have a secure, tight-fitting lid.

[6][7]

o Labeling: Clearly label the waste container with the words "HAZARDOUS WASTE".[7] The
label must also include the full chemical name, "1-Benzylpiperidin-2-one,” an approximate
concentration, and the appropriate hazard pictograms (e.g., irritant).[6]

o Storage: Keep the waste container sealed at all times, except when adding waste.[7] Store
the container in a designated, well-ventilated, and secure area, preferably within secondary
containment, away from incompatible materials.

o Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor.

Emergency Procedures: Spills and Exposure

e Minor Spill (in a fume hood):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material like vermiculite, sand, or
earth.[8]

o Collect the contaminated absorbent material into a sealed container for hazardous waste
disposal.[8]
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o Decontaminate the area with an appropriate solvent and then soap and water.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.[2]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy
to do.[2] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
the person is not breathing, give artificial respiration. Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person.[2] Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1276267#personal-protective-equipment-for-
handling-1-benzylpiperidin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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